N-(4-bromophenyl)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)propanamide
Overview
Description
N-(4-bromophenyl)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)propanamide, also known as BDP, is a chemical compound that has been studied for its potential use in scientific research. BDP has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further study.
Mechanism of Action
The mechanism of action of N-(4-bromophenyl)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)propanamide involves its inhibition of FAAH. By inhibiting this enzyme, N-(4-bromophenyl)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)propanamide can increase the levels of certain endocannabinoids in the body, which can have a variety of physiological effects.
Biochemical and Physiological Effects:
N-(4-bromophenyl)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)propanamide has been found to have a variety of biochemical and physiological effects. In addition to its inhibition of FAAH, N-(4-bromophenyl)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)propanamide has been found to have anti-inflammatory and analgesic effects. It has also been shown to have potential as a treatment for anxiety and depression.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-bromophenyl)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)propanamide in lab experiments is its potency as an FAAH inhibitor. This makes it a useful tool for studying the role of FAAH in various physiological processes. However, one limitation is that N-(4-bromophenyl)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)propanamide can also inhibit other enzymes, which can complicate the interpretation of experimental results.
Future Directions
There are many potential future directions for research involving N-(4-bromophenyl)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)propanamide. One area of interest is its potential use as a treatment for various neurological and psychiatric disorders, such as anxiety, depression, and chronic pain. Additionally, further study of N-(4-bromophenyl)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)propanamide's mechanism of action and its effects on other physiological processes could lead to new insights into the role of endocannabinoids in the body.
Scientific Research Applications
N-(4-bromophenyl)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)propanamide has been studied for its potential use in a variety of scientific research applications. One area of interest is its potential as a tool for studying the role of certain enzymes in the body. N-(4-bromophenyl)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)propanamide has been found to be a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which plays a role in the regulation of pain, inflammation, and other physiological processes.
properties
IUPAC Name |
N-(4-bromophenyl)-3-(2,3-dihydro-1,4-benzodioxin-3-yl)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16BrNO3/c18-12-5-7-13(8-6-12)19-17(20)10-9-14-11-21-15-3-1-2-4-16(15)22-14/h1-8,14H,9-11H2,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BFKXFNAFTKDAHZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OC2=CC=CC=C2O1)CCC(=O)NC3=CC=C(C=C3)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16BrNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N~1~-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-N~2~-(2-ethoxyphenyl)-N~2~-{[4-(methylthio)phenyl]sulfonyl}glycinamide](/img/structure/B4168321.png)
![N-({2-[(2-bromo-4-chlorophenoxy)acetyl]hydrazino}carbonothioyl)-2-nitrobenzamide](/img/structure/B4168330.png)
![methyl N-{[1-(2-cyanoethyl)-3-(4-nitrophenyl)-1H-pyrazol-4-yl]carbonyl}glycinate](/img/structure/B4168333.png)
![N-[({4-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}amino)carbonothioyl]-5-(3-nitrophenyl)-2-furamide](/img/structure/B4168346.png)
![6,7-dimethyl-1-(3-nitrophenyl)-2-[3-(trifluoromethyl)phenyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione](/img/structure/B4168360.png)
![N~2~-[4-(benzyloxy)phenyl]-N~1~-isopropyl-N~2~-(methylsulfonyl)glycinamide](/img/structure/B4168371.png)
![2-[(6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N-(1-phenylethyl)acetamide](/img/structure/B4168379.png)
![2-(4-biphenylyloxy)-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]propanamide](/img/structure/B4168386.png)
![N~2~-[(4-fluorophenyl)sulfonyl]-N~1~-[3-(methylthio)phenyl]alaninamide](/img/structure/B4168391.png)
![N-(4-methylbenzyl)-2-{[5-(4-methylphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetamide](/img/structure/B4168415.png)
![N-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-4-fluoro-N-phenylbenzenesulfonamide](/img/structure/B4168416.png)
